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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the sulfuric acid-water binary phase
diagram, a critical tool for understanding the behavior of this system across a range of
temperatures and concentrations. The information presented herein is essential for
researchers, scientists, and professionals in drug development and other fields where this
chemical system is frequently encountered.

Introduction to the Sulfuric Acid-Water System

The sulfuric acid-water system is a cornerstone of industrial chemistry and plays a significant
role in numerous scientific disciplines. Its phase behavior is complex, characterized by the
formation of several stable hydrates and multiple eutectic and peritectic points. A thorough
understanding of its phase diagram is crucial for controlling processes such as crystallization,
purification, and formulation, particularly in the pharmaceutical industry where precise control
over solution properties is paramount.

Pure sulfuric acid has a melting point of approximately 10.3°C (50.5°F).[1] However, the
presence of water significantly alters the freezing point of the mixture. Sulfuric acid is
hygroscopic, readily absorbing moisture from the atmosphere, which can lead to the formation
of various hydrates with distinct melting points.[1]
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Quantitative Data of the Sulfuric Acid-Water Phase

Diagram

The phase diagram of the sulfuric acid-water system is defined by a series of curves

representing the equilibrium between liquid and solid phases. Key features of the diagram

include the melting points of the pure components, the congruent and incongruent melting

points of the various hydrates, and the eutectic and peritectic points where multiple phases

coexist in equilibrium. The following tables summarize the critical quantitative data for this

system.

Table 1: Melting Points of Sulfuric Acid and its Hydrates

Melting Point Melting Point

Composition

Compound Formula
(°C) (K) (wt% H2S0a4)
Water (Ice) H20 0 273.15 0
Sulfuric Acid
H2S04-8H20 -54 219.15 40.7
Octahydrate
Sulfuric Acid
_ H2S04-6.5H20 -54 219.15 46.5
Hemihydrate
Sulfuric Acid
H2S04-4H20 -28.25 244.9 57.6
Tetrahydrate
Sulfuric Acid
_ H2S04-3H20 -35.15 238.0 64.9
Trihydrate
Sulfuric Acid
_ H2S04-2H20 -39.45 233.7 73.1
Dihydrate
Sulfuric Acid
H2S04-H20 8.5 281.65 84.5
Monohydrate
Sulfuric Acid H2S0a4 10.37 283.52 100

Table 2: Invariant Points (Eutectic and Peritectic) of the Sulfuric Acid-Water System

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15409499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. Solid Phases Temperature Temperature Composition
Point Type . L
in Equilibrium (°C) (K) (wt% H2S04)
_ Ice +
Eutectic -72.4 200.75 29.0
H2S04-8H20

H2S04-8H20 +
Peritectic -54.0 219.15 40.7
H2S04-6.5H20

H2S504:-6.5H20 +

Peritectic -54.0 219.15 46.5

H2S504-4H20
) H2S504-4H20 +

Eutectic -38.9 234.25 62.5
H2S504-2H20
H2S04-2H20 +

Eutectic -39.9 233.25 78.0
H2S504-H20
H2S04-H20 +

Eutectic 3.4 276.55 93.0
H2S04

Experimental Determination of the Phase Diagram

The data presented in this guide are derived from experimental studies employing various
analytical techniques. The primary methods for determining the phase diagram of the sulfuric
acid-water system are Differential Scanning Calorimetry (DSC) and Infrared (IR) Spectroscopy.

Differential Scanning Calorimetry (DSC)

DSC is a thermoanalytical technique used to measure the difference in the amount of heat
required to increase the temperature of a sample and a reference. This method is highly
effective for identifying phase transitions such as melting and crystallization.

Experimental Protocol for DSC Analysis:

o Sample Preparation: A series of sulfuric acid-water mixtures with varying compositions are
prepared gravimetrically. The exact concentration of each sample should be determined
accurately.
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o Encapsulation: A small, precisely weighed amount of each sample (typically 5-10 mg) is
hermetically sealed in an aluminum or stainless steel DSC pan. An empty sealed pan is used
as a reference.

e Thermal Program: The DSC instrument is programmed to cool the sample to a low
temperature (e.g., -150°C) to ensure complete solidification. Subsequently, the sample is
heated at a controlled rate (e.g., 2-10°C/min).

o Data Acquisition: The heat flow to the sample is monitored as a function of temperature.
Endothermic events, such as melting, appear as peaks in the DSC thermogram.

o Data Analysis: The onset temperature of a melting peak is taken as the transition
temperature. For a eutectic mixture, a single sharp melting peak is observed at the eutectic
temperature. For non-eutectic compositions, multiple thermal events may be observed,
corresponding to eutectic melting and the liquidus temperature. By plotting the transition
temperatures against composition, the phase diagram can be constructed.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful technique for identifying the different solid hydrate phases
of sulfuric acid based on their unique vibrational spectra.

Experimental Protocol for IR Spectroscopic Analysis:

o Sample Preparation: Thin films of sulfuric acid-water mixtures are prepared on an IR-
transparent substrate (e.g., BaFz or ZnSe) within a temperature-controlled cell. The
composition of the film can be controlled by the partial pressures of water and sulfuric acid
vapors.

o Temperature Control: The sample cell is cooled to a desired temperature to induce the
formation of solid phases.

o Spectral Acquisition: IR spectra are recorded over a range of temperatures and
compositions. The characteristic absorption bands of the different hydrates are used to
identify the solid phases present. For example, the vibrational modes of the sulfate and
hydronium ions are sensitive to the degree of hydration.
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» Phase Identification: By correlating the observed IR spectra with known reference spectra for
each hydrate, the phase boundaries can be determined.

Visualizing the Sulfuric Acid-Water Phase Diagram

A graphical representation of the phase diagram provides a clear and intuitive understanding of
the system's behavior. The following is a simplified representation of the logical relationships
within the sulfuric acid-water phase diagram.
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Caption: Logical relationships between liquid and solid phases in the H2SO4-H20 system.

Signaling Pathways and Experimental Workflows
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The determination of the phase diagram involves a systematic workflow, starting from sample
preparation to data analysis and interpretation. The following diagram illustrates a typical
experimental workflow.
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Caption: A simplified workflow for the experimental determination of a phase diagram.

Conclusion

The phase diagram of the sulfuric acid-water system is a fundamental tool for scientists and
researchers across various disciplines. The quantitative data and experimental protocols
provided in this guide offer a comprehensive resource for understanding and utilizing this
critical information. The complexity of the phase behavior, with its numerous hydrates and
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invariant points, underscores the importance of precise experimental determination and data
interpretation. This knowledge is indispensable for the successful design, control, and
optimization of processes involving sulfuric acid-water mixtures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15409499?utm_src=pdf-custom-synthesis
https://figshare.com/articles/dataset/Phase_equilibria_binary_sulfuric_acid_water_system_at_1_bar/1424616
https://www.benchchem.com/product/b15409499#phase-diagram-of-the-sulfuric-acid-water-system
https://www.benchchem.com/product/b15409499#phase-diagram-of-the-sulfuric-acid-water-system
https://www.benchchem.com/product/b15409499#phase-diagram-of-the-sulfuric-acid-water-system
https://www.benchchem.com/product/b15409499#phase-diagram-of-the-sulfuric-acid-water-system
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15409499?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15409499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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